Cas no 2138073-36-4 (2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid)

• Product Name: 2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid
• CAS No: 2138073-36-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6216924
• PubChem ID: 165491075
• Update Time: 2025-05-20

2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138073-36-4
• EN300-1162334
• 2-[(2-methylbutyl)amino]quinazoline-8-carboxylic acid
• 2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid

• Inchi： 1S/C14H17N3O2/c1-3-9(2)7-15-14-16-8-10-5-4-6-11(13(18)19)12(10)17-14/h4-6,8-9H,3,7H2,1-2H3,(H,18,19)(H,15,16,17)
• InChI Key： MKQJTWZLRMVABO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=NC(=NC=21)NCC(C)CC)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid

2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid (CAS No. 2138073-36-4)

The compound 2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid (CAS No. 2138073-36-4) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazoline class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the quinazoline core as a promising scaffold for the development of novel drug candidates. The substitution pattern of this molecule, particularly the presence of a (2-Methylbutyl)amino group at the 8-position, plays a crucial role in modulating its pharmacological properties. This substitution enhances the compound's solubility and bioavailability, making it a viable candidate for further preclinical and clinical studies.

The synthesis of 2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid involves a multi-step process that includes nucleophilic aromatic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that it acts as a selective inhibitor of protein kinase C (PKC), a key enzyme involved in cell proliferation and survival pathways.

Moreover, the carboxylic acid group at the 8-position of the quinazoline ring contributes to hydrogen bonding interactions, which are critical for binding to target proteins. This feature has been exploited in designing analogs with improved potency and selectivity.

Another area of interest is the exploration of this compound's role in drug delivery systems. Its structural flexibility allows for conjugation with various carriers, enhancing its ability to cross biological barriers and deliver therapeutic payloads to specific tissues.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying its biological effects. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate its binding modes and interactions with target molecules.

In conclusion, 2-[(2-Methylbutyl)amino]quinazoline-8-carboxylic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with its promising biological profile, positions it as a strong candidate for future drug development efforts.